Cas no 538337-61-0 (<br>2-((5-(3-Bromophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,4-dimeth ylphenyl)acetamide)

• Product Name: <br>2-((5-(3-Bromophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,4-dimeth ylphenyl)acetamide
• CAS No: 538337-61-0
• MF: C₂₅H₂₃BrN₄OS
• MW: 507.445323228836
• CID: 3052823
• PubChem ID: 3669745
• Update Time: 2025-04-21

<br>2-((5-(3-Bromophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,4-dimeth ylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-((5-(3-Bromophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,4-dimeth ylphenyl)acetamide
• 2-((5-(3-Bromophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-YL)sulfanyl)-N-(2,4-dimethylphenyl)acetamide
• AKOS002169579
• 644-800-3
• 538337-61-0
• STL264659
• 2-((5-(3-Bromophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,4-dimethylphenyl)acetamide
• 2-{[5-(3-bromophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4-dimethylphenyl)acetamide

• Inchi： 1S/C25H23BrN4OS/c1-16-7-10-21(11-8-16)30-24(19-5-4-6-20(26)14-19)28-29-25(30)32-15-23(31)27-22-12-9-17(2)13-18(22)3/h4-14H,15H2,1-3H3,(H,27,31)
• InChI Key： MWONNKNRHHKAOI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NN=C(N1C1C=CC(C)=CC=1)SCC(NC1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 506.07760Da
• Monoisotopic Mass: 506.07760Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 85.1Ų